Cas no 1267649-09-1 (2,2-dimethylbutanethioamide)

• Product Name: 2,2-dimethylbutanethioamide
• CAS No: 1267649-09-1
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6489688
• PubChem ID: 82155358
• Update Time: 2025-05-21

2,2-dimethylbutanethioamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylbutanethioamide
• 1267649-09-1
• EN300-1855489
• SCHEMBL4739928
• SCHEMBL22020354

• Inchi： 1S/C6H13NS/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H2,7,8)
• InChI Key： OXMMWFRGJGBKBW-UHFFFAOYSA-N
• SMILES： S=C(C(C)(C)CC)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 2,2-dimethylbutanethioamide

Introduction to 2,2-dimethylbutanethioamide (CAS No. 1267649-09-1)

2,2-dimethylbutanethioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1267649-09-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thioamide class, characterized by the presence of a sulfur atom bonded to a carbonyl group and an amine group. The structural features of 2,2-dimethylbutanethioamide make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The molecular formula of 2,2-dimethylbutanethioamide is C₆H₁₃NS, reflecting its composition of six carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and one sulfur atom. The presence of the thioamide group (–S–NH–) imparts unique reactivity and properties to the molecule, which are exploited in various chemical transformations. These include nucleophilic substitutions, condensation reactions, and cyclizations, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in thioamides due to their role as pharmacophores in drug discovery. 2,2-dimethylbutanethioamide has been studied for its potential applications in the synthesis of novel therapeutic agents. For instance, thioamides have shown promise as inhibitors of proteases and other enzymes involved in pathological processes. The structural flexibility of 2,2-dimethylbutanethioamide allows for modifications that can enhance binding affinity and selectivity towards target proteins.

One notable area of research involving 2,2-dimethylbutanethioamide is its use as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved stability and pharmacokinetic properties. The thioamide functionality provides a scaffold that can be modified to replicate key interactions within peptide-receptor complexes. This has led to the development of compounds with potential applications in treating neurological disorders and infectious diseases.

Furthermore, 2,2-dimethylbutanethioamide has been explored in the context of organometallic chemistry. The sulfur atom in thioamides can coordinate with transition metals, facilitating catalytic reactions such as cross-coupling processes. These reactions are crucial in constructing complex molecular architectures efficiently. The ability to generate organometallic complexes from 2,2-dimethylbutanethioamide opens up new avenues for synthetic methodologies that could be applied to pharmaceutical and agrochemical industries.

The synthesis of 2,2-dimethylbutanethioamide typically involves the reaction between a dialkyl disulfide and an amine derivative under controlled conditions. Advances in synthetic techniques have enabled more efficient and scalable production methods, making it more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve yields, aligning with sustainable practices in chemical manufacturing.

From a computational chemistry perspective, 2,2-dimethylbutanethioamide has been subjected to detailed molecular modeling studies. These studies aim to understand its electronic structure and reactivity through quantum mechanical calculations. Insights gained from such analyses can guide experimental design and optimize synthetic routes. For example, predicting the geometry and energy states of transition states helps chemists design more effective catalysts.

The biological activity of 2,2-dimethylbutanethioamide has also been investigated through in vitro assays. Initial studies suggest that derivatives of this compound may exhibit antimicrobial properties due to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. While further research is needed to fully elucidate its potential therapeutic applications, these findings highlight its significance as a lead compound for drug development.

In conclusion, 2 , 2 - dimethylbutanethioamide ( CAS No . 1267649-09-1 ) represents a fascinating compound with diverse applications in synthetic chemistry , pharmaceutical research , and materials science . Its unique structural features and reactivity make it a valuable tool for chemists exploring new molecular architectures . As research continues , it is likely that more innovative uses for this compound will emerge , contributing to advancements across multiple scientific disciplines .